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Compound of Interest

3-(Chloromethyl)-2-
Compound Name:
(trifluoromethyl)pyridine

CAS No.: 1060814-58-5

Cat. No.: B1487710

Get Quote

\ J

CAS Number: 1060814-58-5[1][2]

Executive Summary

3-(Chloromethyl)-2-(trifluoromethyl)pyridine is a bifunctional pyridine scaffold characterized
by a highly reactive electrophilic chloromethyl group at the C3 position and a metabolically
stable, lipophilic trifluoromethyl group at the C2 position. This specific substitution pattern
renders it an invaluable intermediate for introducing the 2-(trifluoromethyl)pyridyl-3-methyl motif
—a pharmacophore known to enhance potency and metabolic stability in kinase inhibitors and
next-generation fungicides.

This guide details the physicochemical properties, synthetic routes, reactivity profiles, and
validated experimental protocols for handling this compound in a research setting.

Chemical Identity & Physicochemical Properties[3]
[4][5][6][7][8][9][10]
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Property Data
CAS Number 1060814-58-5
IUPAC Name 3-(Chloromethyl)-2-(trifluoromethyl)pyridine

Molecular Formula

Molecular Weight 195.57 g/mol

Colorless to pale yellow liquid (or low-melting
Appearance .

solid)
Density ~1.36 g/cm3 (Predicted)
Boiling Point ~192 °C (Predicted)

B Soluble in DCM, THF, Acetonitrile, DMF;

Solubility )

Insoluble in water

2-8 °C, under inert atmosphere (
Storage

or Ar)

Synthesis & Production Pathways

The synthesis of 3-(Chloromethyl)-2-(trifluoromethyl)pyridine typically proceeds via the
functionalization of the C3-methyl group or the conversion of a carboxylic acid precursor. The
most reliable laboratory-scale route involves the reduction of 2-(trifluoromethyl)nicotinic acid
followed by chlorination.

Mechanistic Pathway[12]

e Reduction: The carboxylic acid is reduced to the alcohol (3-(hydroxymethyl)-2-
(trifluoromethyl)pyridine) using a borane complex (

) or Lithium Aluminum Hydride (

).

o Chlorination: The resulting alcohol is converted to the alkyl chloride using Thionyl Chloride (
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) or Methanesulfonyl chloride (

) followed by chloride displacement.

Synthesis Workflow Diagram

3-(Chloromethyl)-
2-(trifluoromethyl)pyridine

2-(Trifluoromethyl) — 3-(Hydroxymethyl)-
nicotinic acid 2-(trifluoromethyl)pyridine

Reductior_w Chlorination
(BH3-THF or LiAIH4) (SOCI2, DCM)

Click to download full resolution via product page

Caption: Step-wise synthesis from nicotinic acid precursor via reduction and subsequent
chlorination.

Reactivity Profile & Applications
Electrophilic Substitution ()

The primary utility of this compound lies in the chloromethyl group. The electron-withdrawing
nature of the adjacent trifluoromethyl group and the pyridine nitrogen decreases the electron
density on the ring, but the benzylic-like position of the chloride makes it highly susceptible to
nucleophilic attack.

e Amination: Reacts rapidly with primary and secondary amines to form secondary and tertiary
amines.

» Etherification: Reacts with phenols or alcohols (with base) to form ethers.

e Thioetherification: Reacts with thiols to form thioethers.

Trifluoromethyl Stability
The

group at the C2 position is generally inert to standard nucleophilic substitution conditions used
for the chloromethyl group. However, it significantly lowers the pKa of the pyridine nitrogen and
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increases the lipophilicity (LogP) of the final molecule, a critical factor in blood-brain barrier
(BBB) penetration for CNS drugs.

Reactivity Map

Sec. Amines (R2NH) Thiols (RSH) 3-(Chloromethyl)-2- Phenols (ArOH)
+ Base + NaH (trifluoromethyl)pyridine + K2CO3

|

1
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Derivatives

Click to download full resolution via product page
Caption: Primary reaction pathways involving nucleophilic displacement of the chloride.

Experimental Protocol: N-Alkylation of Piperazine

Objective: To couple 3-(Chloromethyl)-2-(trifluoromethyl)pyridine with a secondary amine
(e.g., N-Boc-piperazine) to generate a pharmaceutical intermediate.

Materials

o Reagent: 3-(Chloromethyl)-2-(trifluoromethyl)pyridine (1.0 eq)
» Nucleophile: N-Boc-piperazine (1.1 eq)
» Base: Diisopropylethylamine (DIPEA) (2.0 eq) or

(3.0 eq)

o Solvent: Acetonitrile (ACN) or DMF (anhydrous)

Step-by-Step Methodology

o Preparation: In a flame-dried round-bottom flask equipped with a magnetic stir bar, dissolve
N-Boc-piperazine (1.1 mmol) in anhydrous Acetonitrile (5 mL).
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e Base Addition: Add DIPEA (2.0 mmol) to the solution. Stir for 5 minutes at room temperature.

e Reagent Addition: Add 3-(Chloromethyl)-2-(trifluoromethyl)pyridine (1.0 mmol) dropwise.
Note: If the reagent is a solid, dissolve in a minimum amount of ACN before addition.

o Reaction: Heat the mixture to 60°C and stir for 4—-6 hours. Monitor reaction progress via TLC
(System: 30% EtOAc/Hexanes) or LC-MS. The starting chloride should disappear.

e Workup:
o Cool reaction to room temperature.

o Dilute with Ethyl Acetate (20 mL) and wash with water (2 x 10 mL) followed by brine (10
mL).

o Dry the organic layer over anhydrous
, filter, and concentrate under reduced pressure.

« Purification: Purify the crude residue via flash column chromatography (Silica gel, Gradient:
0-40% EtOAc in Hexanes) to yield the pure coupled product.

Safety & Handling (MSDS Highlights)

Signal Word:WARNING

e Hazards:

o

H315: Causes skin irritation.[3]

[¢]

H319: Causes serious eye irritation.[3]

[e]

H335: May cause respiratory irritation.[3][4]

o

Note: As an alkylating agent, it should be treated as a potential mutagen.
¢ Precautions:

o Always handle inside a chemical fume hood.[5]
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o Wear nitrile gloves and safety goggles.

o Destruction: Quench excess reagent with an amine-based solution (e.qg., dilute ammonia
or ethanolamine) before disposal to neutralize the alkylating potential.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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